Cas no 494868-82-5 (6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester)
6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester is a benzofuran derivative characterized by the presence of a hydroxy group at the 4-position and an ethyl ester functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which may serve as a precursor or intermediate in the development of bioactive molecules. The ethyl ester group enhances solubility in organic solvents, facilitating further chemical modifications. The hydroxy group provides a reactive site for derivatization, enabling selective functionalization. Its well-defined structure and purity make it suitable for applications in medicinal chemistry and material science, where precise molecular design is critical.
494868-82-5 structure
Product Name:6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester
CAS No:494868-82-5
MF:C11H10O4
MW:206.194703578949
CID:1066926
PubChem ID:11344757
Update Time:2025-06-09
6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester
- ethyl 4-hydroxybenzofuran-6-carboxylate
- 4-Hydroxy-benzofuran-6-carboxylic acid ethyl ester
- DB-220618
- XKUVIEFJHIXZRX-UHFFFAOYSA-N
- ethyl 4-hydroxy-1-benzofuran-6-carboxylate
- 494868-82-5
- SCHEMBL642064
-
- MDL： MFCD24445484
- Inchi： 1S/C11H10O4/c1-2-14-11(13)7-5-9(12)8-3-4-15-10(8)6-7/h3-6,12H,2H2,1H3
- InChI Key： XKUVIEFJHIXZRX-UHFFFAOYSA-N
- SMILES： O1C=CC2C(=CC(C(=O)OCC)=CC1=2)O
Computed Properties
- Exact Mass: 206.0579
- Monoisotopic Mass: 206.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- PSA: 59.67
6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1539153-5g |
Ethyl 4-hydroxybenzofuran-6-carboxylate |
494868-82-5 | 98% | 5g |
￥12327.00 | 2024-05-11 |
6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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